Cas no 68500-34-5 (4-hydrazinyl-7-methylquinoline)

• Product Name: 4-hydrazinyl-7-methylquinoline
• CAS No: 68500-34-5
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 1728684
• PubChem ID: 12443533
• Update Time: 2025-11-03

4-hydrazinyl-7-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazino-7-methylquinoline
• 4-hydrazinyl-7-methylquinoline
• (7-methylquinolin-4-yl)hydrazine
• 7-methyl-4-quinolylhydrazine
• 7-Methyl-chinol-4-ylhydrazin
• AKOS005169881
• EN300-110536
• 68500-34-5
• DTXSID60498469

• Inchi： 1S/C10H11N3/c1-7-2-3-8-9(13-11)4-5-12-10(8)6-7/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： UCXZZGTXWNNKQI-UHFFFAOYSA-N
• SMILES： N1C=CC(=C2C=CC(C)=CC=12)NN

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94000
• LogP: 2.60210

Additional information on 4-hydrazinyl-7-methylquinoline

Professional Introduction to 4-hydrazinyl-7-methylquinoline (CAS No. 68500-34-5)

4-hydrazinyl-7-methylquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 68500-34-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 4-hydrazinyl-7-methylquinoline, particularly the presence of a hydrazine moiety at the 4-position and a methyl group at the 7-position of the quinoline core, contribute to its unique chemical properties and biological functions.

The quinoline scaffold has a long history in medicinal chemistry, with several well-known drugs, such as chloroquine and quinine, being derived from this class of compounds. These drugs have been instrumental in treating various diseases, including malaria and certain types of parasitic infections. The introduction of functional groups like hydrazine and methyl groups into the quinoline structure can modulate its pharmacological properties, leading to novel bioactivities that may be exploited for therapeutic purposes.

In recent years, there has been a surge in research focused on quinoline derivatives due to their potential applications in drug discovery. Specifically, 4-hydrazinyl-7-methylquinoline has been studied for its potential role in modulating biological pathways associated with inflammation, cancer, and infectious diseases. The hydrazine group in this compound can participate in various chemical reactions, including nucleophilic addition and condensation reactions, which are often exploited in the synthesis of more complex molecules.

One of the most promising areas of research involving 4-hydrazinyl-7-methylquinoline is its investigation as a potential antitumor agent. Studies have shown that quinoline derivatives can inhibit the growth of various cancer cell lines by interfering with key cellular processes such as DNA replication, cell cycle progression, and apoptosis. The presence of the hydrazine group may enhance these effects by allowing for covalent binding to biological targets or by facilitating interactions with enzymes involved in cancer-related signaling pathways.

Additionally, 4-hydrazinyl-7-methylquinoline has been explored for its antimicrobial properties. Quinoline derivatives are known to exhibit activity against a wide range of microorganisms, including bacteria, fungi, and parasites. The hydrazine moiety may contribute to this activity by disrupting essential microbial processes or by generating reactive species that damage microbial cell membranes. This makes 4-hydrazinyl-7-methylquinoline a promising candidate for developing new antimicrobial agents to combat drug-resistant infections.

The synthesis of 4-hydrazinyl-7-methylquinoline typically involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have enabled the efficient preparation of this compound on both laboratory and industrial scales, facilitating further research and development.

In terms of pharmacokinetic properties, 4-hydrazinyl-7-methylquinoline exhibits moderate solubility in water and organic solvents, which is favorable for formulation into various dosage forms. Its bioavailability can be influenced by factors such as pH, presence of food in the gastrointestinal tract, and metabolic enzymes. Understanding these properties is crucial for optimizing therapeutic efficacy and minimizing side effects when developing drug candidates based on this compound.

Recent preclinical studies have provided valuable insights into the pharmacological profile of 4-hydrazinyl-7-methylquinoline. These studies have demonstrated its ability to inhibit specific enzymes and receptors involved in disease pathogenesis. For example, researchers have observed that this compound can block the activity of certain kinases implicated in cancer progression or interfere with viral replication mechanisms in infected cells. Such findings highlight the potential therapeutic applications of 4-hydrazinyl-7-methylquinoline across multiple disease areas.

The development of novel drug candidates often involves structural optimization to improve potency, selectivity, and pharmacokinetic properties. By modifying different parts of the quinoline core or introducing additional functional groups like hydrazine or methyl, chemists can fine-tune the biological activity of compounds like 4-hydrazinyl-7-methylquinoline. This iterative process often leads to the discovery of more effective drugs with improved safety profiles.

Future research directions for 4-hydrazinyl-7-methylquinoline may include exploring its mechanism of action in greater detail and investigating its potential as a lead compound for drug development programs. Computational modeling techniques can be employed to predict how this compound interacts with biological targets at the molecular level. Additionally, clinical trials may be conducted to evaluate its safety and efficacy in human patients suffering from specific diseases.

In conclusion,4-hydrazinyl-7-methylquinoline (CAS No. 68500-34-5) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features enable it to interact with various biological targets, making it a valuable candidate for developing new drugs targeting cancer, infections, and other diseases. Continued research into this compound promises to yield further insights into its therapeutic capabilities and may lead to innovative treatments for unmet medical needs.